Cas no 123334-12-3 (8-Bromoadenosine 3',5'-Cyclic Monophosphate Sodium Salt Monohydrate)

• Product Name: 8-Bromoadenosine 3',5'-Cyclic Monophosphate Sodium Salt Monohydrate
• CAS No: 123334-12-3
• MF: C₁₀H₁₂BrN₅NaO₇P
• MW: 448.099112510681
• CID: 104187
• PubChem ID: 24888465
• Update Time: 2025-04-18

8-Bromoadenosine 3',5'-Cyclic Monophosphate Sodium Salt Monohydrate Chemical and Physical Properties

Names and Identifiers

• Adenosine, 8-bromo-,cyclic 3',5'-(hydrogen phosphate), monosodium salt, monohydrate (9CI)
• sodium,(4aR,6R,7R,7aS)-6-(6-amino-8-bromopurin-9-yl)-2-oxido-2-oxo-4a,6,7,7a-tetrahydro-4H-furo[3,2-d][1,3,2]dioxaphosphinin-7-ol,hydrate
• 8-Bromoadenosine 3 inverted exclamation marka,5 inverted exclamation marka-cyclic monophosphate sodium salt monohydrate
• 8-Bromoadenosine 3',5'-cyclic monophosphate sodium salt monohydrate
• 4H-Furo[3,2-d]-1,3,2-dioxaphosphorin,adenosine deriv.
• 8-BROMO-CYCLIC AMP SODIUM MONOHYDRATE
• 8-Bromoadenosine 3',5'-cyclic monophosphate sodium salt monohydrate, 98%
• J-004923
• Adenosine, 8-bromo-, cyclic 3',5'-(hydrogen phosphate), monosodium salt, monohydrate
• sodium;(4aR,6R,7R,7aS)-6-(6-amino-8-bromopurin-9-yl)-2-oxido-2-oxo-4a,6,7,7a-tetrahydro-4H-furo[3,2-d][1,3,2]dioxaphosphinin-7-ol;hydrate
• UNII-7K8E6IY5RV
• 8-BROMOADENOSINE-3',5'-CYCLIC MONOPHOSPHATE SODIUM SALT HYDRATE
• 123334-12-3
• 8-Bromoadenosine 3,5-cyclic monophosphate sodium salt monohydrate
• Sodium (4aR,6R,7R,7aS)-6-(6-amino-8-bromo-9H-purin-9-yl)-7-hydroxy-2-oxotetrahydro-2H,4H-2lambda~5~-furo[3,2-d][1,3,2]dioxaphosphinin-2-olate--water (1/1/1)
• 7K8E6IY5RV
• DTXSID30635662
• 8-Bromo cyclic AMP sodium salt, monohydrate
• Sodium (4aR,6R,7R,7aS)-6-(6-amino-8-bromo-9H-purin-9-yl)-7-hydroxytetrahydro-4H-furo[3,2-d][1,3,2]dioxaphosphinin-2-olate 2-oxide hydrate
• 8-Bromoadenosine 3',5'-Cyclic Monophosphate Sodium Salt Monohydrate

• MDL： MFCD00149373
• Inchi： 1S/C10H11BrN5O6P.Na.H2O/c11-10-15-4-7(12)13-2-14-8(4)16(10)9-5(17)6-3(21-9)1-20-23(18,19)22-6;;/h2-3,5-6,9,17H,1H2,(H,18,19)(H2,12,13,14);;1H2/q;+1;/p-1/t3-,5-,6-,9-;;/m1../s1
• InChI Key： XWDDEXWQQLBWNV-LGVAUZIVSA-M
• SMILES： BrC1=NC2C(N)=NC=NC=2N1[C@H]1[C@@H]([C@H]2[C@@H](COP(=O)([O-])O2)O1)O.[Na+].O

Computed Properties

• Exact Mass: 446.95600
• Monoisotopic Mass: 446.95554g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 11
• Heavy Atom Count: 25
• Rotatable Bond Count: 1
• Complexity: 538
• Covalently-Bonded Unit Count: 3
• Defined Atom Stereocenter Count: 4
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: 3
• XLogP3: nothing
• Topological Polar Surface Area: 159Ų

Experimental Properties

• Color/Form: White crystals.
• Density: Not available
• Melting Point: 234-235 °C (dec.) (lit.)
• Boiling Point: Not available
• Flash Point: Not available
• PSA: 176.71000
• LogP: 0.90020
• Solubility: Not determined
• Vapor Pressure: Not available

8-Bromoadenosine 3',5'-Cyclic Monophosphate Sodium Salt Monohydrate Security Information

• Signal Word：warning
• Hazard Statement： H303+H313+H333
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Hazard Category Code： R11:Very flammable. R34:Can cause burns. R63: may harm unborn infants. R65: lung organs may be injured if swallowed. R67: steam may cause drowsiness and fainting.
• Safety Instruction： S22; S24/25
• Storage Condition：−20°C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Nucleosides, nucleotides, and analogues Purine nucleotides 3',5'-cyclic purine nucleotides
• Solvents and Organic Chemicals Organic Compounds Nucleosides, nucleotides, and analogues Purine nucleotides Cyclic purine nucleotides 3',5'-cyclic purine nucleotides